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Compound of Interest

Compound Name: α-Damascenone

Cat. No.: B1149544 Get Quote

Proper disposal of α-Damascenone is critical for ensuring laboratory safety and environmental

protection. As a substance classified with multiple hazard statements, including being harmful if

swallowed, a potential skin sensitizer, and toxic to aquatic life, it necessitates handling and

disposal as hazardous chemical waste in accordance with institutional and regulatory

standards.[1][2][3] Adherence to these procedures minimizes risks to personnel and prevents

environmental contamination.

Immediate Safety and Handling
Before handling α-Damascenone, it is essential to be familiar with its potential hazards.

Always consult the Safety Data Sheet (SDS) for the specific formulation being used.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[1][4]

Eye Protection: Use chemical safety glasses or goggles.[1][5]

Lab Coat: A standard lab coat is recommended.

Ventilation: Handle the chemical in a well-ventilated area or under a chemical fume hood to

avoid inhaling vapors.[5][6]

Handling Practices:

Avoid contact with skin and eyes.[1][6]
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Do not eat, drink, or smoke in areas where α-Damascenone is handled or stored.[1][3]

Wash hands thoroughly after handling.[1][3]

Keep containers tightly closed when not in use.[5][6]

Hazard and Chemical Data Summary
Proper waste characterization is the first step in safe disposal. The following tables summarize

the key hazard classifications and quantitative data for α-Damascenone.

Table 1: Hazard Identification

Hazard Class GHS Classification Source

Acute Oral Toxicity
Category 4: Harmful if
swallowed

[1][2][4]

Skin Sensitization
Category 1B: May cause an

allergic skin reaction
[1][2][4]

Skin Irritation
Category 2: Causes skin

irritation
[3][5][7]

Eye Irritation Causes serious eye irritation [5]

| Aquatic Hazard | Very toxic to aquatic life with long lasting effects |[2] |

Table 2: Physical and Chemical Properties
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Property Value Source

CAS Number 24720-09-0 [1][4]

Chemical Formula C13H20O [5]

NFPA Health Rating 1 or 2 [4][8][9]

NFPA Flammability Rating 1 or 3 [4][8]

NFPA Reactivity Rating 0 [4][8]

Oral LD50 (ATE) 1,670 mg/kg [4]

| Dermal LD50 (ATE) | 2,900 mg/kg |[4] |

Step-by-Step Disposal Protocol
Disposal of α-Damascenone must follow hazardous waste regulations. It is strictly prohibited

to dispose of this chemical down the sewer drain or in the regular trash.[10][11][12]

1. Waste Collection:

Designate a specific, compatible container for α-Damascenone waste. Containers should be

made of a material that does not react with the chemical and must have a secure, leak-proof

screw cap.[12][13]

This includes pure or unused α-Damascenone, solutions containing it, and any materials

contaminated during handling or spill cleanup (e.g., absorbent pads, contaminated gloves).

2. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[14]

Identify the full chemical name: "α-Damascenone" or "alpha-Damascenone."[14]

If it is a mixture, list all components and their approximate percentages.[13]

Ensure the date of first waste accumulation is marked on the label.[13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemtexusa.com/wp-content/uploads/2021/03/A3100_AlphaDamascone.pdf
https://prod.adv-bio.com/SDS-US/2277sdsus.pdf
https://www.chemicalbull.com/images/product/MSDS-1759300300.pdf
https://prod.adv-bio.com/SDS-US/2277sdsus.pdf
https://www.perfumersworld.com/ifra/MSDS/5IF07569.pdf
https://www.vigon.com/product/damascenone-total/?doc=MSDS/502761_vigon_sds_us_english.pdf&namee=DamascenoneTotalSDS
https://prod.adv-bio.com/SDS-US/2277sdsus.pdf
https://www.perfumersworld.com/ifra/MSDS/5IF07569.pdf
https://prod.adv-bio.com/SDS-US/2277sdsus.pdf
https://www.perfumersworld.com/ifra/MSDS/5IF07569.pdf
https://prod.adv-bio.com/SDS-US/2277sdsus.pdf
https://prod.adv-bio.com/SDS-US/2277sdsus.pdf
https://www.benchchem.com/product/b1149544?utm_src=pdf-body
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1149544?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1149544?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1149544?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which

must be at or near the point of generation.[13][14]

Segregate the α-Damascenone waste from incompatible materials, such as strong acids,

bases, or oxidizing agents.[1][13]

Ensure the SAA is inspected weekly for any signs of leakage.[13]

4. Requesting Pickup:

Once the container is full or has been in storage for the maximum allowed time (typically 6-

12 months, per institutional policy), contact your institution's Environmental Health & Safety

(EH&S) office for waste pickup.[11][12][14]

Do not exceed the accumulation limits for your SAA (e.g., a maximum of 55 gallons of total

hazardous waste).[14]

5. Final Disposal Method:

The ultimate disposal will be handled by a licensed hazardous waste facility, typically through

methods such as controlled incineration.[7][8][15]

Emergency Spill Procedures
In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

1. Alert and Evacuate:

Alert personnel in the immediate area.

If the spill is large or in a poorly ventilated space, evacuate the area.

2. Control and Contain:

Ensure the area is well-ventilated. Remove all sources of ignition.[6][16]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1149544?utm_src=pdf-body
https://www.chemtexusa.com/wp-content/uploads/2021/03/A3100_AlphaDamascone.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.chemicalbook.com/msds/beta-damascenone.pdf
https://www.perfumersworld.com/ifra/MSDS/5IF07569.pdf
https://www.perfumersworld.com/document-list.php?pro_id=5IF21769
https://finefrag.com/wp-content/uploads/2020/06/Damascenone-General.pdf
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=24933220/24933220_A0998.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain the spill using a non-combustible absorbent material such as sand, earth,

vermiculite, or commercial sorbents.[5][6][9][16] Prevent the spill from entering drains or

waterways.[6][9]

3. Cleanup:

Wearing appropriate PPE, carefully collect the absorbed material and place it into a labeled

hazardous waste container.[16]

Clean the spill area with soap and water.

4. Disposal:

The container with the spill cleanup material must be disposed of as hazardous waste,

following the protocol outlined above.[9]

Disposal Workflow Diagram
The following diagram illustrates the standard workflow for the proper disposal of α-
Damascenone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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